Cas no 1374574-00-1 (6-Bromo-1H-isochromen-1-one)

6-Bromo-1H-isochromen-1-one structure
6-Bromo-1H-isochromen-1-one structure
Product Name:6-Bromo-1H-isochromen-1-one
CAS No:1374574-00-1
MF:C9H5BrO2
MW:225.038801908493
CID:2193079
Update Time:2023-08-07

6-Bromo-1H-isochromen-1-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-1h-isochromen-1-one
    • 1H-2-Benzopyran-1-one, 6-bromo-
    • HHYJSWADRNTEKA-UHFFFAOYSA-N
    • 6-Bromo-1H-isochromen-1-one
    • Inchi: 1S/C9H5BrO2/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H
    • InChI Key: HHYJSWADRNTEKA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(=O)OC=CC=2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Topological Polar Surface Area: 26.3
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